2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H24N4O3/c1-17-8-10-19(11-9-17)26-21(29)15-28-14-20(18-6-4-3-5-7-18)22-23(28)24(30)27(16-25-22)12-13-31-2/h3-11,14,16H,12-13,15H2,1-2H3,(H,26,29)
• InChI Key: UYTLLMCKDFTCNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 1251613-85-0

Description

2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Anticancer Research

• Synthesis for Anticancer Applications: A study explored synthesizing certain acetamide derivatives, including those with structural similarities to the specified compound, to find new anticancer agents. These compounds showed significant inhibition of cancer cell growth in various cancer cell lines (Al-Sanea et al., 2020).

Radiopharmaceutical Development

• Radioactive Labeling for PET Imaging: A compound structurally related to the specified acetamide was developed for radiolabeling with fluorine-18. This advancement is crucial in positron emission tomography (PET) imaging, demonstrating the potential of similar compounds in diagnostic imaging (Dollé et al., 2008).

Anti-Inflammatory and Analgesic Research

• Development of Anti-Inflammatory and Analgesic Agents: Novel compounds derived from similar chemical structures were synthesized for their potential as anti-inflammatory and analgesic agents. They showed significant COX-2 inhibition and had notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimicrobial Research

• Synthesis of Antimicrobial Agents: Related compounds were synthesized as potential antimicrobial agents. These derivatives demonstrated good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Chemical Reactivity Studies

• Investigating Chemical Behavior: The chemical reactivity of a compound structurally akin to the specified acetamide was explored. Its reactions with various amines led to the creation of new nitrogen heterocyclic compounds, expanding the understanding of its chemical behavior and potential applications (Farouk et al., 2021).

Pharmaceutical Market Analysis

• Pharmaceutical Market Research: Analysis of the pharmaceutical market, including compounds like the specified acetamide, highlighted their use in various therapeutic areas such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic applications (Habernickel, 2002).